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Compound of Interest

Compound Name: Diethanolamine borate

Cat. No.: B14165425 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Diethanolamine borate, a compound utilized in various industrial and laboratory

applications, requires careful management at the end of its lifecycle. This guide provides

essential, step-by-step procedures for its safe disposal, aligned with standard laboratory safety

protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle diethanolamine borate with

appropriate personal protective equipment (PPE). This includes safety goggles, chemical-

resistant gloves (such as nitrile or neoprene), and a lab coat.[1] Work should be conducted in a

well-ventilated area, preferably within a fume hood, to avoid inhalation of any potential dust or

aerosols.[1][2]

In the event of accidental exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[3]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical assistance.[2][3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Step-by-Step Disposal Protocol
The disposal of diethanolamine borate must be carried out in strict adherence to local, state,

and federal regulations.[2] It is imperative to treat this compound as a hazardous waste unless

explicitly determined otherwise by a qualified environmental health and safety (EHS)

professional.

1. Waste Identification and Classification: Diethanolamine borate is a reaction product of

diethanolamine and boric acid. Both parent compounds have associated hazards.

Diethanolamine is classified as harmful if swallowed, causes skin and serious eye irritation, and

is suspected of damaging fertility.[4][5] Therefore, diethanolamine borate waste should be

managed as hazardous waste.

2. Containerization and Labeling:

Place the diethanolamine borate waste into a designated, leak-proof, and chemically

compatible container. The original container, if in good condition, is often a suitable choice.[3]

Securely seal the container.

Clearly label the container with the words "Hazardous Waste," the full chemical name

"Diethanolamine Borate," and the date of accumulation.[3]

3. Segregation and Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area (SAA) or a central hazardous waste storage area.

Ensure the waste is segregated from incompatible materials, such as strong oxidizing agents

and strong acids.[6]

4. Arrange for Professional Disposal:
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Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for the pickup and proper disposal of the diethanolamine borate waste.

Do not attempt to dispose of diethanolamine borate down the drain or in regular solid

waste.[1][3] This is strictly prohibited as it can pose a threat to the environment.

Prohibited Disposal Methods
To ensure safety and environmental protection, the following disposal methods are strictly

forbidden:

Do not dispose of in regular trash.[3]

Do not discharge into the sewer system.[3]

Do not allow the chemical to enter waterways or the soil.[2]

Do not use evaporation in a fume hood as a method of disposal.[3]

Hazard Profile of Components
The following table summarizes the key hazard information for the components of

diethanolamine borate, which informs the rationale for its handling as hazardous waste.
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Chemical Component CAS Number GHS Hazard Statements

Diethanolamine 111-42-2

Harmful if swallowed (H302),

Causes skin irritation (H315),

Causes serious eye damage

(H318), Suspected of

damaging fertility or the unborn

child (H361), May cause

damage to organs through

prolonged or repeated

exposure (H373), Harmful to

aquatic life with long lasting

effects (H412).[4][5]

Boric Acid 10043-35-3
May damage fertility or the

unborn child (H360).

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of diethanolamine borate.
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Diethanolamine Borate Disposal Workflow

Preparation & Handling
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Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of diethanolamine borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

2. aksci.com [aksci.com]

3. benchchem.com [benchchem.com]

4. pentachemicals.eu [pentachemicals.eu]

5. echemi.com [echemi.com]

6. nj.gov [nj.gov]

To cite this document: BenchChem. [Navigating the Safe Disposal of Diethanolamine Borate:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14165425#diethanolamine-borate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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